![molecular formula C18H54N3NdSi6 B130288 Tris[bis(trimethylsilyl)amino] neodymium(III) CAS No. 148274-47-9](/img/structure/B130288.png)
Tris[bis(trimethylsilyl)amino] neodymium(III)
Overview
Description
Tris[bis(trimethylsilyl)amino] neodymium(III) is an organo-metallic compound . It is known for its non-aqueous solubility, which makes it useful in applications such as solar energy and water treatment .
Synthesis Analysis
The synthesis of Tris[bis(trimethylsilyl)amino] neodymium(III) involves the use of the THF-adducts of the iodide salts AnI 3 (THF) 4 as starting materials . It is also used as a reagent for the synthesis of various compounds such as imidophosphinate complexes of lanthanides, neodymium methoxides containing thienyl substituents, and phenylene-bridged binuclear organolanthanide complexes .Molecular Structure Analysis
The linear formula of Tris[bis(trimethylsilyl)amino] neodymium(III) is Nd(N(Si(CH3)3)2)3 . Its molecular weight is 625.39 . The IUPAC name is bis(trimethylsilyl)azanide;neodymium(3+) .Chemical Reactions Analysis
Tris[bis(trimethylsilyl)amino] neodymium(III) reacts violently with water, liberating highly flammable gases . It is also used as a reagent for rare-earth metal carboxylate-based catalysts and regioselective C-H activation .Physical And Chemical Properties Analysis
Tris[bis(trimethylsilyl)amino] neodymium(III) appears as a blue to blue-green powder or crystals . It has a melting point of 156-159 °C . It is not soluble in water .Scientific Research Applications
Synthesis of Lanthanide Imidophosphinate Complexes
This compound is utilized as a reactant in the synthesis of lanthanide imidophosphinate complexes, which are of interest due to their potential applications in materials science and catalysis .
Production of Neodymium Methoxides with Thiophenyl Substituents
It serves as a precursor for synthesizing neodymium methoxides that contain thiophenyl substituents. These compounds can be valuable in organic synthesis and materials chemistry .
Creation of Phenylene-Bridged Dinuclear Organolanthanide Complexes
Researchers use this compound for generating phenylene-bridged dinuclear organolanthanide complexes, which might be significant in the development of new magnetic materials or catalysts .
Near-Infrared Photoluminescence Neodymium (III) Complexes
It is also used in the preparation of near-infrared photoluminescent neodymium (III) complexes, which have implications in telecommunications and laser technologies .
One-Electron Oxidation to Produce Tetravalent Cerium Compounds
Although not directly related to neodymium, this compound is analogous to cerium compounds used for one-electron oxidation reactions to produce tetravalent cerium compounds, which are useful in various chemical transformations .
Addition-Elimination Reactions Across M-C Bonds of Metal N-Heterocyclic Carbenes
Similar to its cerium counterpart, this neodymium compound may be involved in addition-elimination reactions across metal-carbon bonds of metal N-heterocyclic carbenes, which are pivotal in organometallic chemistry and catalysis .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Tris[bis(trimethylsilyl)amino] neodymium(III) is primarily used as a reagent in various chemical reactions . Its primary targets are the reactants in these reactions, where it acts as a catalyst .
Mode of Action
The compound interacts with its targets by facilitating the breaking and forming of bonds during the reaction process . This results in the transformation of reactants into products. The exact mode of action can vary depending on the specific reaction it is used in.
Biochemical Pathways
Tris[bis(trimethylsilyl)amino] neodymium(III) is involved in the synthesis of various compounds. For instance, it is used in the synthesis of imidophosphinate complexes of lanthanides, neodymium methoxides containing thienyl substituents, phenylene-bridged binuclear organolanthanide complexes, and near-infrared photoluminescent neodymium(III) complexes . The affected pathways and their downstream effects depend on the specific synthesis process.
Pharmacokinetics
In a laboratory or industrial setting, it’s important to handle this compound with care due to its reactivity and potential hazards .
Result of Action
The result of Tris[bis(trimethylsilyl)amino] neodymium(III)'s action is the successful synthesis of the desired products in the reactions it catalyzes . The molecular and cellular effects of the compound’s action are seen in the new bonds formed and the transformation of reactants into products.
Action Environment
The action, efficacy, and stability of Tris[bis(trimethylsilyl)amino] neodymium(III) can be influenced by various environmental factors. For instance, it is sensitive to moisture , and therefore, it should be stored and handled in a dry environment. Additionally, it reacts violently with water, liberating highly flammable gases , so it should be kept away from water and other sources of ignition.
properties
IUPAC Name |
bis(trimethylsilyl)azanide;neodymium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H18NSi2.Nd/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWKIKGQVWYVALF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Nd+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H54N3NdSi6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10402839 |
Source
|
| Record name | Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10402839 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
625.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tris[N,N-bis(trimethylsilyl)amide]neodymium (III) | |
CAS RN |
148274-47-9 |
Source
|
| Record name | Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10402839 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tris[N,N-bis(trimethylsilyl)amide]neodymium(III) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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